4-(3-chlorophenyl)oxazol-2(3H)-one

• Molecular Formula: C9H6ClNO2
• Molecular Weight: 195.60 g/mol
• IUPAC Name: 4-(3-chlorophenyl)-3H-1,3-oxazol-2-one
• InChI: InChI=1S/C9H6ClNO2/c10-7-3-1-2-6(4-7)8-5-13-9(12)11-8/h1-5H,(H,11,12)
• InChI Key: PBOPIPVREAEXDY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Cl)C2=COC(=O)N2

Description

4-(3-chlorophenyl)oxazol-2(3H)-one is a useful research compound. Its molecular formula is C9H6ClNO2 and its molecular weight is 195.60 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a mixed solution of 1-(3-chlorophenyl)-2-hydroxyethanone (21.8 g), potassium cyanide (20.8 g) and 2-propanol (100 mL) was added acetic acid (18 mL) at room temperature. After stirring for 30 min, water was added, and the precipitated crystals were collected by filtration and recrystallized from methanol-diisopropyl ether to give 4-(3-chlorophenyl)oxazol-2(3H)-one (6.7 g, yield 41%) as a solid.